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Introduction
Isopropyl nitrate (IPN), with the chemical formula (CH₃)₂CHONO₂, is a colorless liquid organic

nitrate ester.[1][2] It is recognized for its pleasant, ethereal odor.[1][2] While it has applications

as a cetane improver in diesel fuels and as a monopropellant, its energetic nature and

chemical reactivity warrant a thorough understanding of its properties, particularly for safe

handling and use in research and development settings.[1][3] This technical guide provides an

in-depth overview of the physical and chemical properties of isopropyl nitrate, detailed

experimental protocols for their determination, and visual representations of its decomposition

pathway and relevant experimental workflows.

Physical Properties of Isopropyl Nitrate
Isopropyl nitrate is a volatile and flammable liquid.[1] Its key physical properties are

summarized in the table below. It is important to note that values for certain properties, such as

the flash point, may vary across different sources, reflecting potential differences in

experimental conditions or sample purity.
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Property Value Source(s)

Molecular Formula C₃H₇NO₃ [4]

Molecular Weight 105.09 g/mol [5]

Appearance
Colorless liquid with a pleasant

odor
[1][2][6]

Density 1.036 - 1.040 g/mL at 20 °C [4][7]

Boiling Point 101-102 °C [7]

Melting Point Approximately -80 °C [8]

Vapor Pressure 34.1 mmHg [6]

Vapor Density 3.62 (Air = 1) [4]

Flash Point
11.1 °C to 22.8 °C (52 °F to 73

°F)
[2][7]

Solubility

Insoluble or partly miscible in

water. Miscible with many

organic solvents.

[1][6][7]

Detonation Velocity Approximately 5400 m/s [1][2]

Upper Explosive Limit (UEL) No data available [4]

Lower Explosive Limit (LEL) No data available [4]

UN Number 1222 [8]

DOT Hazard Class 3 (Flammable Liquid) [6]

Chemical Properties and Reactivity
Isopropyl nitrate is a highly flammable and energetic compound, primarily due to the presence

of the nitrate ester group.[1] It is classified as a strong oxidizing agent and can undergo

vigorous or explosive reactions when in contact with reducing agents, strong acids, finely

powdered metals, and other incompatible materials.[2][7]
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Thermal Decomposition
The thermal decomposition of isopropyl nitrate has been studied to understand its stability

and reaction mechanism. The primary and initial step in its decomposition is the homolytic

cleavage of the O-NO₂ bond.[9] This bond fission results in the formation of an isopropoxy

radical and a nitrogen dioxide molecule.[9] The isopropoxy radical is unstable and rapidly

decomposes to form acetaldehyde and a methyl radical.[9]
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Figure 1: Thermal Decomposition Pathway of Isopropyl Nitrate.

Combustion
Isopropyl nitrate is extremely flammable and burns with a nearly invisible flame, which can

present a significant handling hazard.[1] The flame is reported to be less luminous than that of

hydrogen or methanol.[1] Combustion of isopropyl nitrate produces toxic oxides of nitrogen

(NOx).[2]

Experimental Protocols
Determination of Thermal Decomposition Kinetics
The kinetics of the thermal decomposition of isopropyl nitrate can be investigated using a low-

pressure flow reactor coupled with a quadrupole mass spectrometer.[9]

Methodology:

Reactor Setup: A temperature-controlled flow reactor is used, typically operating at pressures

between 1 and 12.5 Torr with helium as a carrier gas.[9]
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Reactant Introduction: A known concentration of isopropyl nitrate is introduced into the

reactor.

Kinetics of Reactant Loss: The concentration of isopropyl nitrate is monitored at the reactor

outlet as a function of reaction time. The first-order rate constant of decomposition is

determined from the decay of the isopropyl nitrate signal.[9]

Kinetics of Product Formation: The formation of a key decomposition product, such as the

methyl radical (•CH₃), is monitored by the mass spectrometer. The rate of formation of this

product is used to determine the decomposition rate constant, especially at lower

temperatures where the consumption of the parent molecule is minimal.[9]

Data Analysis: The rate constants are measured at various temperatures to determine the

Arrhenius parameters (pre-exponential factor and activation energy) for the decomposition

reaction.
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Figure 2: Experimental Workflow for Thermal Decomposition Kinetics Study.

Flash Point Determination
The flash point of a volatile liquid like isopropyl nitrate is determined using a closed-cup

method to ensure safety and accuracy. Standard methods include ASTM D56 (Tag Closed Cup

Tester) for low-viscosity liquids and ASTM D93 (Pensky-Martens Closed Cup Tester).[10]

General Procedure (Closed-Cup Method):

Sample Preparation: A specified volume of the liquid sample is placed into the test cup of the

apparatus.[10] For volatile liquids, the sample and cup may be pre-cooled to prevent the loss
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of volatile components.[11]

Heating: The sample is heated at a slow, constant rate.[10]

Ignition Source Application: At regular temperature intervals, an ignition source (a small

flame) is introduced into the vapor space above the liquid.[10]

Flash Point Observation: The flash point is the lowest temperature at which the application of

the ignition source causes the vapor above the sample to ignite with a distinct flash.[12] This

observation is corrected for barometric pressure.[10]

Determination of Explosive Limits
The lower and upper explosive limits (LEL and UEL) define the concentration range in air within

which a flammable substance can produce an explosion. The standard method for determining

these limits is ASTM E681.[13]

Methodology (ASTM E681):

Test Apparatus: A closed, pressure-resistant chamber is used for the test.[13]

Mixture Preparation: A known concentration of the vaporized liquid is mixed with air inside

the chamber.

Ignition: An electrical ignition source is activated within the chamber.

Observation: A visual observation is made to determine if flame propagation occurs.

Limit Determination: The concentration of the substance is varied incrementally. The LEL is

the lowest concentration at which flame propagation is observed, and the UEL is the highest

concentration.[13]

Thermal Stability Analysis by Differential Scanning
Calorimetry (DSC)
DSC is a thermoanalytical technique used to study the thermal stability and decomposition of

energetic materials.
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General Procedure:

Sample Preparation: A small, precisely weighed sample (typically 2-10 mg) is hermetically

sealed in a sample pan (e.g., aluminum).[14] An empty, sealed pan is used as a reference.

[14]

Heating Program: The sample and reference are subjected to a controlled temperature

program, typically a linear heating rate.[15]

Heat Flow Measurement: The DSC instrument measures the difference in heat flow required

to maintain the sample and reference at the same temperature.[15]

Data Analysis: Exothermic events, such as decomposition, are observed as peaks in the

DSC thermogram. The onset temperature of the exotherm provides an indication of the

temperature at which decomposition begins. The area under the peak is proportional to the

enthalpy of decomposition.

Conclusion
Isopropyl nitrate is a chemically reactive and energetic material with well-defined physical

properties. Its high flammability, potential for explosive decomposition, and reactivity with other

chemical classes necessitate careful handling and a thorough understanding of its

characteristics. The experimental protocols outlined in this guide provide standardized methods

for evaluating its key safety-related properties. This information is crucial for researchers,

scientists, and professionals in drug development to ensure safe laboratory practices and to

accurately assess the potential hazards associated with the use of isopropyl nitrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Isopropyl nitrate - Sciencemadness Wiki [sciencemadness.org]

2. Page loading... [wap.guidechem.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://engineering.purdue.edu/Powerlab/Pages/MainPages/files/vFinalDSCSOP2019.pdf
https://engineering.purdue.edu/Powerlab/Pages/MainPages/files/vFinalDSCSOP2019.pdf
https://en.wikipedia.org/wiki/Differential_scanning_calorimetry
https://en.wikipedia.org/wiki/Differential_scanning_calorimetry
https://www.benchchem.com/product/b155222?utm_src=pdf-body
https://www.benchchem.com/product/b155222?utm_src=pdf-body
https://www.benchchem.com/product/b155222?utm_src=pdf-custom-synthesis
https://www.sciencemadness.org/smwiki/index.php/Isopropyl_nitrate
https://wap.guidechem.com/encyclopedia/isopropyl-nitrate-dic9263.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b155222?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


3. Isopropyl nitrate - Wikipedia [en.wikipedia.org]

4. fishersci.com [fishersci.com]

5. fishersci.es [fishersci.es]

6. Isopropyl nitrate | C3H7NO3 | CID 15575 - PubChem [pubchem.ncbi.nlm.nih.gov]

7. Isopropyl nitrate | 1712-64-7 [chemicalbook.com]

8. chemicalbook.com [chemicalbook.com]

9. caprysses.fr [caprysses.fr]

10. delltech.com [delltech.com]

11. oil-tester.com [oil-tester.com]

12. 16 CFR § 1500.43a - Method of test for flashpoint of volatile flammable materials. |
Electronic Code of Federal Regulations (e-CFR) | US Law | LII / Legal Information Institute
[law.cornell.edu]

13. calnesis.com [calnesis.com]

14. engineering.purdue.edu [engineering.purdue.edu]

15. Differential scanning calorimetry - Wikipedia [en.wikipedia.org]

To cite this document: BenchChem. [Isopropyl Nitrate: A Comprehensive Technical Guide to
its Physical and Chemical Properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b155222#isopropyl-nitrate-physical-and-chemical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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